Cas no 742094-76-4 (2-({5-2-(4-methylphenyl)quinolin-4-yl-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid)

• Product Name: 2-({5-2-(4-methylphenyl)quinolin-4-yl-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid
• CAS No: 742094-76-4
• MF: C₂₆H₂₀N₄O₂S
• MW: 452.527604103088
• CID: 3106825
• PubChem ID: 2427292
• Update Time: 2025-07-02

2-({5-2-(4-methylphenyl)quinolin-4-yl-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• <br>[4-Phenyl-5-(2-p-tolyl-quinolin-4-yl)-4H-[1,2,4]triazol-3-ylsulfanyl]-aceti c acid
• 2-({5-2-(4-methylphenyl)quinolin-4-yl-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid
• 2-({5-[2-(4-methylphenyl)quinolin-4-yl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid
• Z55903920
• EN300-08859
• G26374
• 742094-76-4
• CS-0221321
• [4-Phenyl-5-(2-p-tolyl-quinolin-4-yl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid
• AKOS008023813
• 2-[[5-[2-(4-methylphenyl)quinolin-4-yl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetic Acid
• 2-({5-[2-(4-methylphenyl)quinolin-4-yl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)aceticacid
• SCHEMBL541640

• Inchi： 1S/C26H20N4O2S/c1-17-11-13-18(14-12-17)23-15-21(20-9-5-6-10-22(20)27-23)25-28-29-26(33-16-24(31)32)30(25)19-7-3-2-4-8-19/h2-15H,16H2,1H3,(H,31,32)
• InChI Key： KQWYIOKUZFDXCP-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=C(C3C=CC(C)=CC=3)N=C3C=CC=CC=23)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 452.13069707Da
• Monoisotopic Mass: 452.13069707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 106Ų

Additional information on 2-({5-2-(4-methylphenyl)quinolin-4-yl-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid

Introduction to 2-({5-2-(4-methylphenyl)quinolin-4-yl-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic Acid (CAS No. 742094-76-4)

2-({5-2-(4-methylphenyl)quinolin-4-yl-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid

This compound, identified by its CAS number 742094-76-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. Its molecular structure incorporates a unique blend of heterocyclic scaffolds, including a quinoline ring and a triazole moiety, which are well-documented for their diverse biological activities. The presence of a sulfanyl group further enhances its potential pharmacological properties, making it a subject of considerable interest in the development of novel therapeutic agents.

The compound's structure is characterized by a complex arrangement of aromatic and heteroaromatic rings, which contribute to its intricate chemical profile. The quinoline moiety, in particular, is renowned for its role in various bioactive molecules, including antimalarial and anticancer agents. When combined with the triazole ring, which is known for its stability and bioavailability-enhancing properties, the resulting molecule exhibits promising characteristics for further investigation.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and interact with biological targets. The sulfanyl group in 2-(5-2-(4-methylphenyl)quinolin-4-yl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl)acetic acid is strategically positioned to engage with specific binding sites on proteins, potentially leading to therapeutic effects. This positioning has been a focus of research in the development of small-molecule inhibitors and modulators.

In the context of current pharmaceutical research, this compound aligns with the growing trend toward multitargeted drug design. By integrating multiple pharmacophores into a single molecule, researchers aim to enhance efficacy while minimizing side effects. The combination of quinoline and triazole rings in 742094-76-4 provides a rationale for exploring its potential as a multitargeted therapeutic agent. This approach has shown promise in early-stage studies, where the compound demonstrated interactions with multiple biological pathways relevant to various diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. These techniques include palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, which are critical for forming the desired aromatic and heteroaromatic connections.

Evaluation of the pharmacological properties of 2-(5-2-(4-methylphenyl)quinolin-4-yi1l - 44 - phenyl - 44H - 1 , 24 - triazol - 3 - yl)sulfanyl)acetic acid has revealed intriguing results in preclinical studies. Initial assays have shown activity against several biological targets, including enzymes and receptors implicated in inflammatory responses and cancer progression. The sulfanyl group appears to play a crucial role in these interactions by modulating binding affinity and kinetic properties.

The compound's solubility profile has also been assessed as part of its characterization process. Solubility is a critical factor in drug formulation and delivery systems, influencing bioavailability and therapeutic efficacy. Studies have indicated that modifications to the molecular structure can significantly impact solubility characteristics. This has guided efforts to optimize formulations for better pharmacokinetic profiles.

In conclusion, 742094 - 76 - 44, or more formally known as 2 - ({5 - 22(44-methylphenyl)quinolin - 44y1l -44 phenyl -44H -12 ,24-triazol -34y1l}sulfanyl)acetic acid, represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive molecule for exploring new therapeutic strategies. Ongoing studies aim to elucidate its mechanism of action and evaluate its potential as an effective therapeutic agent in various disease contexts.